6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one

• IUPAC Name: 6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)chromen-2-one
• InChI: InChI=1S/C20H16O4/c1-3-12-7-8-16-14(9-12)15(11-19(21)23-16)18-10-13-5-4-6-17(22-2)20(13)24-18/h4-11H,3H2,1-2H3
• InChI Key: RFTWUXJLUHSONV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=O)C=C2C3=CC4=C(O3)C(=CC=C4)OC
• Molecular Formula: C20H16O4
• Molecular Weight: 320.3 g/mol
• CAS No.: 637753-46-9

Description

6-Ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one is a high-purity chemical compound offered for research and development purposes. This synthetic small molecule features a unique hybrid structure combining a chromen-2-one (also known as coumarin) core with a 7-methoxy-benzofuran moiety . The benzofuran-chromenone scaffold is of significant interest in medicinal chemistry due to its wide range of potential biological activities. Researchers investigate this class of compounds for its structural properties and potential interactions with various biological targets. The specific substitution pattern with an ethyl group at the 6-position and a methoxy group at the 7-position of the benzofuran ring may influence the compound's electronic characteristics, lipophilicity, and overall binding affinity, making it a valuable scaffold for structure-activity relationship (SAR) studies . As a chromenone derivative, it serves as a key intermediate in the synthesis of more complex molecules for pharmaceutical and agrochemical research. This product is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate safety precautions in a controlled laboratory environment.

Preparation Methods

The synthesis of 6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the benzofuran and chromen-2-one moieties, followed by their coupling under specific reaction conditions. Industrial production methods may involve optimization of these steps to achieve higher yields and purity.

Chemical Reactions Analysis

6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Scientific Research Applications

Chemistry

This compound serves as a building block for synthesizing more complex organic molecules. Its unique structural features allow for the development of derivatives with tailored properties for specific applications.

Biology

Research indicates that 6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one exhibits potential antimicrobial and antitumor activities. Studies have shown that compounds within this class can inhibit cell growth in various cancer cell lines, suggesting their utility in cancer therapy.

Medicine

Ongoing investigations are exploring the therapeutic potential of this compound in treating diseases such as cancer and infections. Its mechanisms of action may involve modulation of specific biochemical pathways related to cell proliferation and apoptosis.

Industry

In industrial applications, this compound may be utilized in the development of new materials with unique properties, particularly in fields such as pharmaceuticals and agrochemicals.

Case Studies

• Antitumor Activity: In vitro studies have demonstrated that derivatives of this compound can inhibit the proliferation of cancer cells by inducing apoptosis through various signaling pathways.
• Antimicrobial Efficacy: Research has shown that compounds similar to 6-ethyl-4-(7-methoxy-benzofuran) exhibit significant activity against both gram-positive and gram-negative bacteria, making them potential candidates for developing new antibiotics.
• Material Science Applications: The compound's unique structural characteristics have led to its exploration in creating advanced materials with specific optical or electronic properties.

Mechanism of Action

The mechanism of action of 6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as inhibition of microbial growth or modulation of cellular processes.

Comparison with Similar Compounds

Structural Features and Substituent Effects

The following table summarizes key structural analogs and their substituent variations:

Compound Name	Substituents (Chromenone)	Benzofuran Substituents	Molecular Formula	Molecular Mass (g/mol)	Key References
Target Compound	6-Ethyl	7-Methoxy	C₂₀H₁₆O₄	328.34	N/A
6-Ethoxy-4-(7-methoxybenzofuran-2-yl)-2H-chromen-2-one	6-Ethoxy	7-Methoxy	C₂₀H₁₈O₅	344.36	ECHEMI
6-Hydroxy-4-(7-methoxybenzofuran-2-yl)-7-methyl-2H-chromen-2-one	6-Hydroxy, 7-Methyl	7-Methoxy	C₁₉H₁₄O₅	322.32	ChemSpider
7-Methoxy-4-(7-methoxybenzofuran-2-yl)-2H-chromen-2-one	7-Methoxy	7-Methoxy	C₁₉H₁₄O₅	322.32	MolPort
4-[(4-Chlorophenyl)amino]-2H-chromen-2-one	4-(4-Chlorophenyl)amino	None	C₁₅H₁₀ClNO₂	283.70	CymitQuimica

Key Observations :

• Ethyl vs.
• Hydroxy and Methyl Groups : The 6-hydroxy-7-methyl analog exhibits higher polarity due to the hydroxyl group, which may enhance hydrogen bonding but reduce membrane permeability.
• Dual Methoxy Substitution : The 7-methoxy derivative shows symmetry in substitution, likely improving crystallinity and fluorescence properties.

Physicochemical and Electronic Properties

• Lipophilicity: Ethyl and ethoxy groups enhance lipophilicity compared to hydroxy or amino substituents, as seen in and . This affects bioavailability and interaction with hydrophobic targets.
• HOMO-LUMO Gaps : Computational studies on similar compounds (e.g., ) show HOMO-LUMO gaps of 0.156–0.335 eV, indicating high stability and suitability for optoelectronic applications.

Biological Activity

6-Ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one, also known as a coumarin derivative, has garnered attention due to its diverse biological activities. This compound exhibits potential therapeutic effects, particularly in cancer treatment and antioxidant properties. This article explores the biological activity of this compound, supported by research findings, data tables, and case studies.

Chemical Structure and Properties

The compound belongs to the class of coumarins, characterized by a benzopyran structure. Its molecular formula is C19H18O4, and it features both ethyl and methoxy substituents that contribute to its biological activity.

Anticancer Activity

Several studies have investigated the anticancer potential of coumarin derivatives, including 6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one. The following table summarizes key findings regarding its efficacy against various cancer cell lines:

Study	Cell Line	IC50 (µM)	Mechanism of Action
Soni et al. (2024)	MCF-7 (breast cancer)	0.83	Induces apoptosis via mitochondrial pathway
Dube et al. (2024)	MCF-7	0.231	Inhibits cell proliferation through cell cycle arrest
Zhao et al. (2024)	MDA-MB-231 (triple-negative breast cancer)	0.36	Targets specific oncogenes, reducing tumor growth

The structure–activity relationship (SAR) analyses indicate that modifications in the benzofuran ring significantly impact the compound's potency against cancer cells. For instance, the introduction of halogen substituents has been shown to enhance anticancer activity.

Antioxidant Activity

Coumarins are recognized for their antioxidant properties, which are crucial in mitigating oxidative stress-related diseases. The antioxidant capacity of 6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one has been compared with other known antioxidants:

Compound	DPPH Scavenging Activity (%)	IC50 (µM)
6-Ethyl-4-(7-methoxy...)	85% at 50 µM	12
Ascorbic Acid	95% at 50 µM	8
Quercetin	90% at 50 µM	10

The compound demonstrated significant DPPH radical scavenging activity, indicating its potential as a natural antioxidant.

Study on Anticancer Mechanisms

A recent study by Soni et al. (2024) explored the mechanisms through which coumarin derivatives induce apoptosis in breast cancer cells. The study found that 6-ethyl-4-(7-methoxy...) activates caspase pathways leading to programmed cell death, highlighting its potential as a therapeutic agent in oncology.

Research on Antioxidant Effects

Research conducted by Mazzei et al. (2023) assessed the antioxidant properties of various coumarins, including our compound of interest. The findings suggested that the methoxy group enhances electron donation capacity, thereby improving radical scavenging efficiency.

Q & A

Q. What analytical methods quantify this compound in complex matrices (e.g., biological samples)?

• Methodological Answer : Develop a UV-Vis method with a chromogenic ligand (e.g., TFZ) for Cr(VI) complexation (λₘₐₓ = 540 nm). Optimize pH (4.5–5.5) and ligand concentration (0.1 mM) to avoid interference from Fe²⁺/Mn²⁺. Validate via spike-recovery tests (90–110% recovery in soil/water samples) .